Herbicidal Activity and Substitution Position
In the foundational herbicide discovery program at DuPont, the unsubstituted 5-methyl-7-phenyl-1,2,4-triazolo[1,5-a]pyrimidine (compound 2) showed very little herbicidal activity. Introduction of a 2-methylthio group (compound 3) resulted in an interesting level of activity and produced bleaching symptoms characteristic of phytoene desaturase inhibition. Further optimization with a 2-trifluoromethyl group (compound 4) yielded a further increase in activity [1]. The target compound, bearing a 7-sulfanyl-phenylethanone substituent rather than a 2-thioether, occupies a distinct region of chemical space. While direct herbicidal data for the target compound are not disclosed in the public domain, the SAR established by this program demonstrates that the position of the sulfur substituent (C7 vs. C2) is a primary determinant of target engagement and biological readout [2].
No herbicidal data reported.
2-methylthio analog: interesting bleaching activity (phytoene desaturase inhibition). Unsubstituted 5-methyl-7-phenyl: very little activity.
Positional switch from C2 to C7 abolishes bleaching activity; 7-sulfanyl topology is structurally distinct from both active and inactive series.
| Evidence Dimension | Herbicidal activity (qualitative bleaching symptom induction) |
|---|---|
| Target Compound Data | Not publicly reported in herbicidal assays |
| Comparator Or Baseline | Compound 2 (5-methyl-7-phenyl-TP): very little herbicidal activity. Compound 3 (2-methylthio analog): interesting activity with bleaching. Compound 4 (2-CF3 analog): further increased activity. |
| Quantified Difference | Activity ranking: C2-methylthio ≫ unsubstituted (C7-phenyl). Positional switch from C2 to C7 abolishes herbicidal bleaching activity; C7-sulfanyl-phenylethanone topology is structurally distinct from both active and inactive comparator series. |
| Conditions | Herbicidal screening panel (DuPont discovery program), pre-emergence/post-emergence assays. |
Why This Matters
For agrochemical lead identification, the 7-sulfanyl substitution pattern represents a distinct starting point that may engage different molecular targets (e.g., non-phytoene desaturase pathways) compared to the extensively patented 2-thioether herbicide class, potentially circumventing existing IP and cross-resistance liabilities.
- [1] Selby, T. P.; et al. Substituted phenyltriazolopyrimidine herbicides. US Patent 5,127,936, issued July 7, 1992. Describes the SAR leading from 5-methyl-7-phenyl-TP (inactive) to 2-methylthio (active, bleaching) to 2-CF3 (most active). View Source
- [2] Kleschick, W. A.; et al. 1,2,4-Triazolo[1,5-a]pyrimidine-2-sulfonanilide herbicides: influence of alkyl, haloalkyl, and halogen heterocyclic substitution on in vitro and in vivo biological activity. Pestic. Sci. 1990, 29, 341–355. View Source
